Cas no 82380-21-0 (Maesanin)

• Product Name: Maesanin
• CAS No: 82380-21-0
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 987725
• PubChem ID: 5384838
• Update Time: 2024-03-01

Maesanin Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-5-methoxy-3-(10-pentadecenyl)- , (Z)-
• 2-hydroxy-5-methoxy-3-[(Z)-pentadec-10-enyl]cyclohexa-2,5-diene-1,4-dione
• Maesanin
• Synthetic Maesanin
• NSC633676
• Maesanin from Maesa Lanceolata
• NSC367310
• 82380-21-0
• SCHEMBL5179329
• CHEMBL14251
• NSC-367310
• AKOS040752913
• NSC-633676
• 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-5-methoxy-3-(10-pentadecenyl)-, (Z)-

• Inchi： 1S/C22H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(24)19(23)17-20(26-2)22(18)25/h6-7,17,24H,3-5,8-16H2,1-2H3/b7-6-
• InChI Key： WVHQJXPRVZBEFP-SREVYHEPSA-N
• SMILES： OC1C(C=C(C(C=1CCCCCCCCC/C=C\CCCC)=O)OC)=O

Computed Properties

• Exact Mass: 362.24570956g/mol
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones